Cas no 1799412-43-3 (Methyl 2,4-dimethoxyquinazoline-7-carboxylate)
Methyl 2,4-dimethoxyquinazoline-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,4-dimethoxyquinazoline-7-carboxylate
-
- MDL: MFCD28133522
- Inchi: 1S/C12H12N2O4/c1-16-10-8-5-4-7(11(15)17-2)6-9(8)13-12(14-10)18-3/h4-6H,1-3H3
- InChI Key: NPCOGXWQGDKGCH-UHFFFAOYSA-N
- SMILES: O(C)C1=C2C=CC(C(=O)OC)=CC2=NC(=N1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 300
- XLogP3: 2
- Topological Polar Surface Area: 70.5
Methyl 2,4-dimethoxyquinazoline-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-09629-5g |
methyl 2,4-dimethoxyquinazoline-7-carboxylate |
1799412-43-3 | 95% | 5g |
$940 | 2023-09-07 | |
| Chemenu | CM212064-1g |
Methyl 2,4-dimethoxyquinazoline-7-carboxylate |
1799412-43-3 | 95% | 1g |
$565 | 2021-08-04 | |
| Chemenu | CM212064-5g |
Methyl 2,4-dimethoxyquinazoline-7-carboxylate |
1799412-43-3 | 95% | 5g |
$1694 | 2021-08-04 | |
| Alichem | A189011095-1g |
Methyl 2,4-dimethoxyquinazoline-7-carboxylate |
1799412-43-3 | 95% | 1g |
$622.12 | 2022-04-02 | |
| Alichem | A189011095-5g |
Methyl 2,4-dimethoxyquinazoline-7-carboxylate |
1799412-43-3 | 95% | 5g |
$1,884.48 | 2022-04-02 | |
| Chemenu | CM212064-1g |
Methyl 2,4-dimethoxyquinazoline-7-carboxylate |
1799412-43-3 | 95% | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | Y0977458-5g |
methyl 2,4-dimethoxyquinazoline-7-carboxylate |
1799412-43-3 | 95% | 5g |
$1610 | 2024-08-03 | |
| eNovation Chemicals LLC | Y0977458-5g |
methyl 2,4-dimethoxyquinazoline-7-carboxylate |
1799412-43-3 | 95% | 5g |
$1610 | 2025-02-27 | |
| eNovation Chemicals LLC | Y0977458-5g |
methyl 2,4-dimethoxyquinazoline-7-carboxylate |
1799412-43-3 | 95% | 5g |
$1610 | 2025-02-21 |
Methyl 2,4-dimethoxyquinazoline-7-carboxylate Related Literature
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on Methyl 2,4-dimethoxyquinazoline-7-carboxylate
Methyl 2,4-dimethoxyquinazoline-7-carboxylate (CAS No. 1799412-43-3): An Overview of a Promising Compound in Medicinal Chemistry
Methyl 2,4-dimethoxyquinazoline-7-carboxylate (CAS No. 1799412-43-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This quinazoline derivative is characterized by the presence of two methoxy groups at the 2 and 4 positions, as well as a methyl ester group at the 7-position carboxylic acid. These functional groups contribute to its chemical stability and biological activity, making it a valuable candidate for various research and development initiatives.
The quinazoline scaffold is well-known for its broad spectrum of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The presence of the methoxy groups in Methyl 2,4-dimethoxyquinazoline-7-carboxylate enhances its lipophilicity, which can improve its cellular uptake and distribution. Additionally, the methyl ester group at the carboxylic acid position can be readily hydrolyzed in vivo to form the corresponding carboxylic acid, which may exhibit different pharmacological properties compared to the ester form.
Recent studies have highlighted the potential of Methyl 2,4-dimethoxyquinazoline-7-carboxylate in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against various human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.
In another study, researchers investigated the anti-inflammatory properties of Methyl 2,4-dimethoxyquinazoline-7-carboxylate. The results showed that this compound effectively reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that Methyl 2,4-dimethoxyquinazoline-7-carboxylate could be a promising lead compound for the development of new anti-inflammatory drugs.
The pharmacokinetic profile of Methyl 2,4-dimethoxyquinazoline-7-carboxylate has also been studied extensively. In vivo experiments in rodent models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
Furthermore, the safety profile of Methyl 2,4-dimethoxyquinazoline-7-carboxylate has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.
In conclusion, Methyl 2,4-dimethoxyquinazoline-7-carboxylate (CAS No. 1799412-43-3) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in various medical treatments.
1799412-43-3 (Methyl 2,4-dimethoxyquinazoline-7-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)